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Compound of Interest

Compound Name: cis-1,3-Dimethylcyclohexane

Cat. No.: B1347349 Get Quote

Technical Support Center: cis-1,3-
Dimethylcyclohexane
This technical support center provides guidance on the safe handling and storage of cis-1,3-
Dimethylcyclohexane for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with cis-1,3-Dimethylcyclohexane?

A1: cis-1,3-Dimethylcyclohexane is a highly flammable liquid and vapor.[1][2] It may also be

fatal if swallowed and enters the airways.[1] It can cause skin irritation and may lead to central

nervous system depression.[1]

Q2: What personal protective equipment (PPE) is required when handling this chemical?

A2: To ensure safety, it is essential to use the following PPE:

Eye/Face Protection: Tightly fitting safety goggles with side-shields or a face shield.[3][4]

Skin Protection: Chemical-resistant gloves (e.g., Nitrile or neoprene) and fire/flame resistant

lab coats are necessary.[3][4]
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Respiratory Protection: Work in a well-ventilated area. If exposure limits are likely to be

exceeded, a full-face respirator with an appropriate organic vapor cartridge should be used.

[3][4]

Q3: How should I properly store cis-1,3-Dimethylcyclohexane?

A3: Store the chemical in a tightly closed container in a dry, cool, and well-ventilated area

designated for flammable liquids.[2][3][5][6] Keep it away from heat, sparks, open flames, and

other ignition sources.[2][3][7] All metal parts of storage and handling equipment must be

grounded to prevent static discharge.[2][6]

Q4: What should I do in case of a spill?

A4: In the event of a spill, immediately evacuate the area and remove all sources of ignition.[3]

Use non-sparking tools and explosion-proof equipment for cleanup.[2][3] Absorb the spill with

an inert material (e.g., vermiculite, sand) and place it in a suitable, closed container for

disposal.[7] Ensure the cleanup is performed by personnel wearing appropriate PPE. Do not let

the chemical enter drains.[3]

Q5: What is the appropriate first aid response to exposure?

A5:

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen.[3]

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area

with plenty of water.[2][3]

Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7]

Ingestion: Do NOT induce vomiting. Immediately call a poison control center or doctor.
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Issue Possible Cause Solution

Strong odor of solvent in the

lab

Improperly sealed container or

a small leak.

Ensure all containers are

tightly closed. Check for any

spills or leaks in the work area

and clean them up

immediately following proper

spill procedures.

Visible vapors or "heat waves"

above the container

The container is near a heat

source, or the ambient

temperature is high.

Move the container to a cooler,

well-ventilated area away from

any heat sources. Ensure

proper storage conditions are

maintained.

Static discharge when

handling the container

Lack of proper grounding of

equipment.

Ensure that the container and

any receiving equipment are

properly grounded and bonded

before transferring the

chemical.[2][3]

Quantitative Data Summary
Property Value

Molecular Formula C₈H₁₆[3]

Molecular Weight 112.21 g/mol [1]

Boiling Point 120 °C[3]

Flash Point 6 °C (42.8 °F) - closed cup

Density 0.784 g/mL at 25 °C

Vapor Pressure 40.5 mmHg at 37.7 °C

Autoignition Temperature 306.1 °C (583 °F)

Experimental Workflow: Spill Response Protocol
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Below is a diagram outlining the standard operating procedure for responding to a cis-1,3-
Dimethylcyclohexane spill.

Spill Detected

Evacuate Immediate Area

Immediate Action

Alert Supervisor and Safety Officer

Remove All Ignition Sources
(e.g., turn off equipment)

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Preparation for Cleanup

Contain the Spill with Absorbent Material

Use Non-Sparking Tools for Cleanup

Collect Waste in a Labeled, Sealed Container

Decontaminate the Spill Area

Dispose of Waste According to
Institutional and Local Regulations

Ventilate the Area

Post-Cleanup

Document the Incident
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Click to download full resolution via product page

Caption: Workflow for a cis-1,3-Dimethylcyclohexane spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1347349?utm_src=pdf-body-img
https://www.benchchem.com/product/b1347349?utm_src=pdf-body
https://www.benchchem.com/product/b1347349?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethylcyclohexane_-cis
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethylcyclohexane_-cis
https://www.fishersci.com/store/msds?partNumber=AC338230050&productDescription=1+3-DIMETHYLCYCLOHEXANE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/CIS-1-3-DIMETHYLCYCLOHEXANE.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Cyclohexane_1_ethyl_3_methyl_cis.pdf
https://www.chembk.com/en/chem/cis-1,3-Dimethylcyclohexane
https://www.fishersci.com/store/msds?partNumber=AA3146709&productDescription=CIS-12-DIMETHLCYCLHXANE+99+10G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/02191.pdf
https://www.benchchem.com/product/b1347349#safe-handling-and-storage-of-cis-1-3-dimethylcyclohexane
https://www.benchchem.com/product/b1347349#safe-handling-and-storage-of-cis-1-3-dimethylcyclohexane
https://www.benchchem.com/product/b1347349#safe-handling-and-storage-of-cis-1-3-dimethylcyclohexane
https://www.benchchem.com/product/b1347349#safe-handling-and-storage-of-cis-1-3-dimethylcyclohexane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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